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Compound of Interest

Compound Name:
2,6-Dimethyl-3'-

methoxybenzophenone

CAS No.: 750633-72-8

Cat. No.: B1614020

Get Quote

Case ID: SOL-BENZ-750633 Compound: 2,6-Dimethyl-3'-methoxybenzophenone CAS:

750633-72-8 Solvent Focus: Dimethyl Sulfoxide (DMSO)[1]

Executive Summary & Compound Profile
2,6-Dimethyl-3'-methoxybenzophenone is a lipophilic, sterically hindered benzophenone

derivative.[1] While generally soluble in aprotic polar solvents like DMSO, users frequently

encounter issues related to kinetic dissolution limits, hygroscopic precipitation, and aqueous

"crash-out" during biological assays.[1]

The 2,6-dimethyl substitution pattern creates significant steric torsion between the phenyl rings

and the carbonyl group.[1] While this non-planarity typically lowers the melting point and crystal

lattice energy (theoretically aiding solubility), it also increases the molecule's lipophilicity,

making it highly sensitive to water content in DMSO stocks.[1]

Physicochemical Snapshot

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1614020#bc-rfq
https://www.benchchem.com/product/b1614020/docs?utm_src=pdf-body#technical-support-center-solubility-guide-for-2-6-dimethyl-3-methoxybenzophenone
https://www.thegoodscentscompany.com/data/rw1158421.html
https://www.benchchem.com/product/b1614020/docs?utm_src=pdf-body#technical-support-center-solubility-guide-for-2-6-dimethyl-3-methoxybenzophenone
https://www.thegoodscentscompany.com/data/rw1158421.html
https://www.thegoodscentscompany.com/data/rw1158421.html
https://www.thegoodscentscompany.com/data/rw1158421.html
https://www.thegoodscentscompany.com/data/rw1158421.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value / Characteristic Implication for Solubility

Molecular Formula C₁₆H₁₆O₂
Moderate molecular weight

(240.30 g/mol ).[1]

LogP (Predicted) ~3.8 – 4.2
Highly lipophilic. Poor water

solubility.[1][2]

H-Bond Donors 0
Relies on dipole-dipole

interactions with DMSO.[1]

Key Structural Feature
Ortho-dimethyl steric

hindrance

Prevents planar stacking;

sensitive to solvent water

content.[1]

Target Stock Conc. 10 mM – 50 mM
>50 mM may require heating

or sonication.

Troubleshooting Guide (Q&A)
Phase 1: Initial Solubilization (Making the Stock)[2]
Q: I am trying to make a 100 mM stock, but the powder remains visible at the bottom. Is the

compound insoluble? A: It is likely a kinetic issue rather than a thermodynamic one.

Benzophenones can form dense crystal lattices that are slow to break apart.[1]

The Cause: At high concentrations (100 mM), the solvent-solute interaction surface area is

limited.[1] The 2,6-dimethyl steric bulk also hinders the solvent's approach to the carbonyl

center.[1]

The Fix:

Heat: Gently warm the vial to 37°C - 45°C in a water bath for 5-10 minutes. This increases

kinetic energy and disrupts the lattice.

Sonicate: Use an ultrasonic bath (not a probe) for 10 minutes. Sonication creates

cavitation bubbles that mechanically break apart crystal aggregates.[1]

Vortex: Vortex vigorously between heating cycles.
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Critical Note: If it does not dissolve after 45°C heating, dilute to 50 mM. 100 mM is often

pushing the saturation limit for substituted benzophenones in "wet" DMSO.[1]

Q: The solution was clear, but after sitting on the bench for an hour, it turned cloudy. Why? A:

This is the Hygroscopicity Trap. DMSO is extremely hygroscopic; it absorbs atmospheric

moisture rapidly.[1][3]

The Mechanism: As DMSO absorbs water from the air, the solvent power decreases.[3]

Since 2,6-Dimethyl-3'-methoxybenzophenone is highly lipophilic (LogP ~4), even a small

percentage of water (1-2%) in the DMSO can trigger precipitation.[1]

The Fix: Always use anhydrous DMSO (stored over molecular sieves) and keep the vial

tightly capped. Flush the headspace with nitrogen or argon if possible.

Phase 2: Storage & Stability[2][5]
Q: I stored my 10 mM stock at 4°C. Now it's a solid block. Upon thawing, I see white needles.

Is the compound degraded? A: No, the compound is likely chemically stable, but it has

crystallized.

The Physics: Pure DMSO freezes at ~18.5°C. Storing at 4°C guarantees the solvent will

freeze. During freezing, the solute is excluded from the DMSO crystal lattice, concentrating it

into aggregates that precipitate.[1]

The Fix:

Thaw the vial completely at room temperature (RT).

Do not attempt to pipette from a suspension.

Heat to 37°C and vortex until absolutely clear.

Recommendation: Store DMSO stocks at RT (protected from light) if used within 2 weeks.

For long-term, store at -20°C or -80°C, but expect to perform a "Heat & Vortex" cycle every

time you thaw.[1]

Phase 3: Assay Preparation (The "Crash-Out")[1][2]
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Q: My stock is clear, but when I add it to my cell culture media (1:1000 dilution), the solution

turns milky/cloudy. A: You are experiencing Solvent Shifting Precipitation.[1]

The Mechanism: You are moving the compound from a favorable solvent (DMSO) to an

unfavorable one (water/media). If the local concentration at the injection point exceeds the

aqueous solubility limit before it disperses, it precipitates instantly.

The Fix:

Intermediate Dilution: Do not jump from 10 mM (DMSO) → 10 µM (Media).

Step A: Dilute 10 mM stock 1:10 into 100% DMSO (creates 1 mM working stock).

Step B: Dilute that 1:100 into media with vigorous vortexing.

The "Jet" Method: Inject the DMSO stock directly into the center of the vortexing media (do

not drop it on the static surface).

Carrier Proteins: Ensure your media contains serum (FBS) or BSA.[1] Albumin binds

lipophilic benzophenones, keeping them in "pseudo-solution" and preventing crystal

growth.[1]

Visual Decision Tree: Solubilization Workflow
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Figure 1: Logical workflow for solubilizing, storing, and diluting 2,6-Dimethyl-3'-
methoxybenzophenone in DMSO.

Standard Operating Procedure (SOP)
Protocol: Preparation of 10 mM Stock Solution

Weighing: Accurately weigh 2.40 mg of 2,6-Dimethyl-3'-methoxybenzophenone (MW:

240.30 g/mol ) into a sterile, glass amber vial.

Why Glass? DMSO can leach plasticizers from low-quality polypropylene tubes.[1]

Solvent Addition: Add 1.0 mL of high-purity (>99.9%) Anhydrous DMSO.

Tip: Use a fresh bottle of DMSO.[1][3] If the bottle has been open for >1 month, it likely

contains water.

Dissolution:

Vortex for 30 seconds.

Inspect visually.[1][3][4] If particles remain, sonicate in a water bath at RT for 5 minutes.

If still undissolved, warm to 37°C for 5 minutes and vortex again.

Sterilization (Optional): If used for cell culture, filter through a 0.22 µm PTFE or Nylon syringe

filter.[1]

Warning: Do NOT use Cellulose Acetate (DMSO dissolves it).

Aliquoting: Dispense into small aliquots (e.g., 50 µL) to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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